Cas no 553671-80-0 (1H-PYRAZOLE-5-CARBOXAMIDE, 4-AMINO-1-CYCLOHEXYL-3-METHYL-)

• Product Name: 1H-PYRAZOLE-5-CARBOXAMIDE, 4-AMINO-1-CYCLOHEXYL-3-METHYL-
• CAS No: 553671-80-0
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 3233218
• PubChem ID: 23024311
• Update Time: 2025-04-21

1H-PYRAZOLE-5-CARBOXAMIDE, 4-AMINO-1-CYCLOHEXYL-3-METHYL- Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE-5-CARBOXAMIDE, 4-AMINO-1-CYCLOHEXYL-3-METHYL-
• 4-amino-1-cyclohexyl-3-methyl-1H-pyrazole-5-carboxamide(WXG03008)
• 4-amino-1-cyclohexyl-3-methyl-1H-pyrazole-5-carboxamide
• SCHEMBL1814476
• 553671-80-0

• Inchi： 1S/C11H18N4O/c1-7-9(12)10(11(13)16)15(14-7)8-5-3-2-4-6-8/h8H,2-6,12H2,1H3,(H2,13,16)
• InChI Key： VOVSUIJHMGNHAI-UHFFFAOYSA-N
• SMILES： N1(C2CCCCC2)C(C(N)=O)=C(N)C(C)=N1

Computed Properties

• Exact Mass: 222.14806121Da
• Monoisotopic Mass: 222.14806121Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 86.9Ų